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Compound of Interest

Compound Name: Europium iodide

Cat. No.: B1346945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical stability and reactivity of

europium iodide, with a focus on its two primary oxidation states: europium(II) iodide (EuI₂)

and europium(III) iodide (EuI₃). This document is intended to be a comprehensive resource,

offering detailed data, experimental protocols, and visual representations of key chemical

processes to support research and development activities.

Executive Summary
Europium iodide is a compound of significant interest due to the accessible +2 and +3

oxidation states of europium, which impart distinct and useful chemical and physical properties.

Europium(II) iodide is a mild reducing agent and finds application in materials science,

particularly in the development of scintillators, while the chemistry of europium(III) iodide is

dominated by its Lewis acidity and its role as a precursor to EuI₂. Both compounds are

sensitive to air and moisture, necessitating careful handling under inert conditions. This guide

details their synthesis, thermal stability, and reactivity with various chemical agents, providing a

foundational understanding for their application in diverse research fields, including materials

science and drug development.
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The properties of europium iodide are highly dependent on the oxidation state of the

europium ion. The key physicochemical data for both EuI₂ and EuI₃ are summarized below.

Table 1: Physical Properties of Europium Iodides
Property Europium(II) Iodide (EuI₂) Europium(III) Iodide (EuI₃)

CAS Number 22015-35-6 13759-90-5[1]

Molar Mass 405.77 g/mol [2] 532.68 g/mol [1]

Appearance
Tea yellow or brown

powder/crystals[2]
Colorless crystals[1]

Melting Point 580 °C (decomposes)[2] Decomposes[1]

Boiling Point 1580 °C[2] Not applicable

Crystal Structure

Monoclinic (P2₁/c) or

Orthorhombic (Pbca or Pnma)

[3]

Rhombohedral (BiI₃ type)[1]

Solubility in Water Soluble[2]
Insoluble[4] (Reacts to form

hydrated species)

Solubility in Organic Solvents Soluble in THF[2]
Reacts with THF to form an

adduct[1]

Chemical Stability
The stability of europium iodides is a critical consideration for their storage, handling, and

application. Both compounds exhibit sensitivity to atmospheric conditions, and EuI₃ is thermally

unstable relative to EuI₂.

Thermal Stability
Europium(III) iodide is thermally unstable and readily decomposes to europium(II) iodide upon

heating. This decomposition is a common method for the synthesis of EuI₂.

Thermal Decomposition of EuI₃: At temperatures around 200 °C, EuI₃ undergoes thermal

decomposition to yield EuI₂ and elemental iodine.[1]
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2 EuI₃(s) → 2 EuI₂(s) + I₂(g)

Thermal Decomposition of Hydrated EuI₃: The nonahydrate of europium(III) iodide,

EuI₃·9H₂O, thermally decomposes to form the monohydrate of europium(II) iodide, EuI₂·H₂O.

[1]

Atmospheric and Chemical Stability
Both europium(II) and europium(III) iodide are sensitive to air and moisture, though their

reactivity differs.

Air Sensitivity: Europium(II) is a mild reducing agent and can be oxidized by atmospheric

oxygen. Therefore, EuI₂ should be handled and stored under an inert atmosphere (e.g.,

argon or nitrogen) to prevent oxidation to Eu(III) species.[5]

Hygroscopicity: Both compounds are moisture-sensitive. EuI₂ is soluble in water, while EuI₃

reacts with water to form hydrated species. Exposure to moisture should be avoided to

maintain the integrity of the anhydrous compounds.[2][4] All handling and storage should be

performed in a dry environment, such as a glovebox or under a vacuum.[5]

Redox Stability: The Eu²⁺/Eu³⁺ redox couple is a key feature of europium chemistry. The

standard reduction potential of the aqueous Eu³⁺/Eu²⁺ couple is approximately -0.35 V

versus the standard hydrogen electrode, indicating that Eu²⁺ is a reasonably strong reducing

agent. The exact potential is influenced by the coordinating ligands. In iodide-containing

solutions, the rate of electron transfer for the Eu³⁺/Eu²⁺ couple is faster than in chloride or

bromide solutions.[1][6]

Table 2: Thermodynamic Data for Europium Iodides
Compound

Standard Enthalpy of Formation (ΔH°f) at
298 K

Europium(III) Iodide (EuI₃) -534 kJ/mol (estimated)[7]

Chemical Reactivity
The reactivity of europium iodide is dictated by the oxidation state of the europium ion. Eu(III)

in EuI₃ acts as a Lewis acid, while Eu(II) in EuI₂ exhibits reducing properties.
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Reactivity of Europium(III) Iodide (EuI₃)
Reduction: EuI₃ is readily reduced to EuI₂. This can be achieved through thermal

decomposition as mentioned above, or by reaction with a reducing agent such as hydrogen

gas at elevated temperatures (around 350 °C).[1]

2 EuI₃(s) + H₂(g) → 2 EuI₂(s) + 2 HI(g)

Reaction with Water: Anhydrous EuI₃ is reported as insoluble in water but reacts to form

hydrated species.[4] The hydrated form, EuI₃·9H₂O, can be prepared by dissolving

europium(III) oxide in hydroiodic acid.[1]

Reaction with Lewis Bases: EuI₃, being a Lewis acid, can react with Lewis bases. For

instance, it reacts with tetrahydrofuran (THF) to form a THF adduct.[1]

Reactivity of Europium(II) Iodide (EuI₂)
Oxidation: As a mild reducing agent, EuI₂ can be oxidized to Eu(III) compounds by various

oxidizing agents, including atmospheric oxygen.

Reaction with Water: EuI₂ is soluble in water.[2] The resulting solution will contain the

aquated Eu²⁺ ion, which is susceptible to oxidation.

Reactivity with Protic Reagents: In THF, insoluble reduced lanthanide iodides, including

those of europium, react with phenols and alcohols to form the corresponding phenoxy- or

alkoxylanthanide diiodides.[8]

Reactivity in Organic Synthesis: While samarium(II) iodide is a widely used single-electron

transfer reagent in organic synthesis, the reactivity of EuI₂ is less explored but holds

potential. It can react with cyclopentadiene in THF to afford organometallic complexes.[8]

Experimental Protocols
The following are generalized protocols for the synthesis of europium iodides. Note: These

reactions must be carried out under a dry, inert atmosphere (e.g., in a glovebox or using

Schlenk line techniques) due to the air and moisture sensitivity of the reagents and products.[5]
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Synthesis of Europium(III) Iodide (EuI₃) from
Europium(III) Oxide
Principle: Europium(III) oxide is dissolved in hydroiodic acid to form hydrated europium(III)

iodide, which can then be isolated.

Materials:

Europium(III) oxide (Eu₂O₃)

Hydroiodic acid (HI, concentrated aqueous solution)

Deionized water

Schlenk flask and other appropriate glassware

Inert gas supply (Argon or Nitrogen)

Procedure:

Place a stoichiometric amount of Eu₂O₃ into a Schlenk flask under an inert atmosphere.

Slowly add a slight excess of concentrated hydroiodic acid to the flask with stirring. The

reaction is exothermic.

The Eu₂O₃ will dissolve to form a solution of EuI₃. The reaction is: Eu₂O₃ + 6 HI → 2 EuI₃ + 3

H₂O.

The hydrated product, EuI₃·9H₂O, can be crystallized from the solution by slow evaporation

of the solvent under a stream of inert gas or by careful removal of the solvent under vacuum.

[1][2]

The resulting crystals should be isolated and dried under vacuum.

Synthesis of Europium(II) Iodide (EuI₂) via Thermal
Decomposition of EuI₃
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Principle: Anhydrous EuI₃ is heated under vacuum or an inert atmosphere to induce thermal

decomposition into EuI₂ and iodine.

Materials:

Anhydrous Europium(III) iodide (EuI₃)

Quartz tube or Schlenk tube

Tube furnace

Vacuum pump and inert gas supply

Procedure:

Place the anhydrous EuI₃ powder in a quartz or suitable Schlenk tube under an inert

atmosphere.

Evacuate the tube and then backfill with an inert gas. A slow flow of inert gas or a static

vacuum should be maintained throughout the reaction.

Heat the tube in a tube furnace to 200 °C.[1]

Maintain this temperature until the evolution of violet iodine vapor ceases. The iodine can be

collected in a cold trap.

The solid remaining in the tube is EuI₂.

Allow the apparatus to cool to room temperature under the inert atmosphere before handling

the product.

Visualizations of Chemical Processes
The following diagrams, generated using the DOT language, illustrate key synthesis and

reactivity pathways for europium iodide.

Synthesis Pathways for Europium Iodides
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Caption: Synthesis routes for Europium(II) and Europium(III) iodide.

Reactivity and Stability Overview
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Caption: Reactivity relationships of Europium(II) and Europium(III) iodide.

Handling, Storage, and Safety
Due to their reactivity with air and moisture, both europium(II) and europium(III) iodide require

specific handling and storage procedures to ensure their integrity and the safety of personnel.

Handling: All manipulations should be carried out in an inert atmosphere, such as in an

argon or nitrogen-filled glovebox.[5] If a glovebox is not available, Schlenk line techniques

can be used. Personal protective equipment (PPE), including safety glasses, lab coat, and

appropriate gloves, should be worn at all times.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1346945?utm_src=pdf-body-img
https://www.espimetals.com/index.php/msds/130-Europium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Europium iodides should be stored in tightly sealed containers, preferably under

an inert atmosphere.[5] Storing containers inside a desiccator within a glovebox provides an

additional layer of protection.

Safety: Europium compounds are considered to have low to moderate toxicity. However,

inhalation of dust and skin contact should be avoided. In case of fire, do not use water as

europium metal can react with it to produce flammable hydrogen gas. Use a Class D dry

powder extinguisher.[9]

Disposal: Waste europium iodide should be disposed of in accordance with local, state, and

federal regulations. It should be treated as hazardous waste and handled by a licensed

professional waste disposal service.[10]

Applications in Research and Drug Development
The unique properties of europium iodides make them valuable in several areas of research

and development.

Luminescent Materials: Europium-doped materials are well-known for their phosphorescent

properties. EuI₂ can be used as a precursor for doping scintillating crystals, which are

materials that emit light when exposed to ionizing radiation and are used in radiation

detectors.[2]

Organic Synthesis: The reducing ability of Eu(II) suggests potential applications for EuI₂ as a

single-electron transfer reagent in organic synthesis, analogous to the more commonly used

samarium(II) iodide. It has been shown to react with certain organic compounds to form new

carbon-carbon or carbon-heteroatom bonds.[8]

Drug Development and Bioassays: While europium iodide itself is not a common

therapeutic agent, the luminescent properties of europium ions are widely exploited in drug

discovery. Lanthanide-based luminescence assays (e.g., TR-FRET) are used for high-

throughput screening of potential drug candidates due to their high sensitivity and low

background interference. The chemistry of europium complexes is central to the design of

these assay reagents.

Magnetic Resonance Imaging (MRI): The paramagnetic properties of both Eu²⁺ and Eu³⁺

have led to research into europium-based contrast agents for MRI. The interconversion
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between the two oxidation states offers a potential mechanism for creating "smart" contrast

agents that respond to the local redox environment in the body.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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